Cas no 1001607-66-4 (6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine)

• Product Name: 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine
• CAS No: 1001607-66-4
• MF: C₁₄H₁₃N₇O₂
• MW: 311.298721075058
• CID: 5470452
• PubChem ID: 7585693
• Update Time: 2025-06-14

6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• CCG-304020
• 1001607-66-4
• 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine
• 6-methyl-2-(4-nitropyrazol-1-yl)-N-(pyridin-2-ylmethyl)pyrimidin-4-amine
• F2803-0158
• AKOS024468135
• 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-(pyridin-2-ylmethyl)pyrimidin-4-amine
• VU0499891-1

• Inchi： 1S/C14H13N7O2/c1-10-6-13(16-7-11-4-2-3-5-15-11)19-14(18-10)20-9-12(8-17-20)21(22)23/h2-6,8-9H,7H2,1H3,(H,16,18,19)
• InChI Key： LTGZMEKWKYIRGU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NN(C=1)C1=NC(C)=CC(=N1)NCC1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 311.11307268g/mol
• Monoisotopic Mass: 311.11307268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Additional information on 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine

Comprehensive Overview of 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine (CAS No. 1001607-66-4)

The compound 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine (CAS No. 1001607-66-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core substituted with a 4-nitro-1H-pyrazol-1-yl group and a pyridin-2-ylmethyl amine, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic benefits in oncology and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. The 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine stands out due to its ability to modulate specific enzymatic pathways, a feature highly sought after in drug discovery. Its nitro-pyrazole moiety, in particular, has been linked to enhanced binding affinity and selectivity, making it a valuable scaffold for further derivatization.

From a synthetic chemistry perspective, the compound's CAS No. 1001607-66-4 serves as a critical identifier for researchers and regulatory bodies. Its synthesis typically involves multi-step organic reactions, including cross-coupling and amination processes, which are well-documented in peer-reviewed literature. The compound's stability under various conditions has also been a topic of interest, with studies highlighting its suitability for long-term storage and formulation.

One of the most frequently asked questions in online forums and academic discussions revolves around the biological activity of 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine. Preliminary studies suggest that it exhibits moderate to high potency against certain protein kinases, though further in vivo validation is required. This aligns with the growing trend of repurposing existing compounds for new therapeutic indications, a strategy that has gained traction in the post-pandemic era.

Another area of interest is the compound's potential role in agrochemical innovation. With the global push toward sustainable farming practices, researchers are exploring its utility as a plant growth regulator or pest control agent. Early-stage experiments have shown promising results, particularly in modulating plant defense mechanisms, though extensive field trials are still needed.

In terms of market trends, the compound's niche applications have led to limited commercial availability, making it a high-value item for specialized suppliers. Its patent status and intellectual property landscape are also subjects of frequent queries, as they influence its accessibility for academic and industrial use. Regulatory compliance, particularly in regions with stringent chemical safety laws, further adds to the complexity of its distribution.

For researchers working with 6-methyl-2-(4-nitro-1H-pyrazol-1-yl)-N-[(pyridin-2-yl)methyl]pyrimidin-4-amine, proper handling and storage are paramount. While not classified as hazardous, standard laboratory precautions should be observed to ensure safety and reproducibility of results. The compound's solubility in common organic solvents, such as DMSO and methanol, has been well-characterized, facilitating its use in various experimental setups.

Looking ahead, the compound's versatility and unique structural features position it as a compelling subject for future research. Whether in drug development, agrochemical design, or material science, CAS No. 1001607-66-4 continues to inspire innovation. As the scientific community delves deeper into its properties, we can expect more breakthroughs that leverage its potential to address pressing global challenges.